Cas no 60935-39-9 (Benzoic acid, 2-bromo-3-hydroxy-4,6-dimethyl-)

• Product Name: Benzoic acid, 2-bromo-3-hydroxy-4,6-dimethyl-
• CAS No: 60935-39-9
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 1623725
• PubChem ID: 5091490
• Update Time: 2025-04-21

Benzoic acid, 2-bromo-3-hydroxy-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3-hydroxy-4,6-dimethyl-
• 2-bromo-3-hydroxy-4,6-dimethylBenzoic acid
• AKOS022662650
• SCHEMBL3763263
• 60935-39-9
• DA-26894

• Inchi： 1S/C9H9BrO3/c1-4-3-5(2)8(11)7(10)6(4)9(12)13/h3,11H,1-2H3,(H,12,13)
• InChI Key： UJURUKHDVMRIPH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=CC(C)=C1C(=O)O)O

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53